Cas no 2172391-49-8 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid
• CAS No: 2172391-49-8
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6034677
• PubChem ID: 165809613
• Update Time: 2025-06-13

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}furan-2-carboxylic acid
• 2172391-49-8
• EN300-1519987

• Inchi： 1S/C27H28N2O6/c1-2-17(11-14-25(30)28-15-18-12-13-24(35-18)26(31)32)29-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,12-13,17,23H,2,11,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BQIRVTLPHMJFQL-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCC1=CC=C(C(=O)O)O1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid

Research Briefing on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid (CAS: 2172391-49-8)

In recent years, the compound 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid (CAS: 2172391-49-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan-2-carboxylic acid core and fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, has emerged as a versatile building block in peptide synthesis and drug development. Its unique structural features enable its application in the design of novel therapeutics and biomaterials.

The primary objective of recent studies involving this compound has been to explore its utility in solid-phase peptide synthesis (SPPS). Researchers have leveraged its Fmoc-protected aminohexanoic acid side chain to facilitate the efficient coupling of peptides, particularly in the synthesis of complex biomolecules. Recent publications highlight its role in improving yield and purity in peptide synthesis, addressing longstanding challenges in the field.

Methodologically, studies have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), to characterize the compound and its derivatives. Computational modeling has also been utilized to predict its reactivity and interactions with biological targets. These approaches have provided valuable insights into its chemical behavior and potential applications.

Key findings from recent research indicate that 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid exhibits remarkable stability under standard SPPS conditions. Its compatibility with a wide range of coupling reagents and solvents makes it a preferred choice for researchers. Additionally, its furan ring has been shown to participate in click chemistry reactions, further expanding its utility in bioconjugation and labeling applications.

In conclusion, the compound 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}furan-2-carboxylic acid (CAS: 2172391-49-8) represents a promising tool in chemical biology and pharmaceutical research. Its unique properties and versatility underscore its potential in the development of next-generation therapeutics and biomaterials. Future research directions may focus on optimizing its synthesis and exploring novel applications in drug delivery and targeted therapy.